ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate

• IUPAC Name: ethyl 4-[[(E)-3-(3,4-dimethoxyphenyl)-3-oxoprop-1-enyl]amino]benzoate
• InChI: InChI=1S/C20H21NO5/c1-4-26-20(23)14-5-8-16(9-6-14)21-12-11-17(22)15-7-10-18(24-2)19(13-15)25-3/h5-13,21H,4H2,1-3H3/b12-11+
• InChI Key: DDGGUTYEFIEOOQ-VAWYXSNFSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC=CC(=O)C2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N/C=C/C(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol

Description

Ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate is a chemical compound that is widely used in scientific research applications. It is a member of the chalcone family and has been found to exhibit a range of biological activities. Additionally, we will explore future directions for research on this compound.

Mechanism of Action

The mechanism of action of ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. Additionally, it has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
Ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate has been found to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, it has been shown to inhibit the proliferation of cancer cells and to induce apoptosis in these cells. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate in lab experiments is its wide range of biological activities. It can be used to study the mechanisms of inflammation, cancer, and neurodegenerative diseases. Additionally, it has been found to have low toxicity, making it a safe compound to use in experiments.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells or animals in a controlled manner. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate. One area of interest is its potential use as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, it may have potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Further research is also needed to elucidate its mechanism of action and to develop more efficient synthesis methods.

Scientific Research Applications

Ethyl 4-{[3-(3,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]amino}benzoate has been extensively studied for its biological activities. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, it has been shown to have neuroprotective effects and to modulate the immune system.